Cas no 2228621-14-3 (tert-butyl N-4-(carbamothioylmethyl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(carbamothioylmethyl)-3-methoxyphenylcarbamate
• CAS No: 2228621-14-3
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• CID: 5810742
• PubChem ID: 165672726
• Update Time: 2025-05-24

tert-butyl N-4-(carbamothioylmethyl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(carbamothioylmethyl)-3-methoxyphenylcarbamate
• EN300-1900095
• tert-butyl N-[4-(carbamothioylmethyl)-3-methoxyphenyl]carbamate
• 2228621-14-3

• Inchi： 1S/C14H20N2O3S/c1-14(2,3)19-13(17)16-10-6-5-9(7-12(15)20)11(8-10)18-4/h5-6,8H,7H2,1-4H3,(H2,15,20)(H,16,17)
• InChI Key： ILSZGMBMOBBCGR-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC(=CC=1OC)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 296.11946368g/mol
• Monoisotopic Mass: 296.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-4-(carbamothioylmethyl)-3-methoxyphenylcarbamate

Recent Advances in the Study of tert-Butyl N-4-(carbamothioylmethyl)-3-methoxyphenylcarbamate (CAS: 2228621-14-3)

The compound tert-butyl N-4-(carbamothioylmethyl)-3-methoxyphenylcarbamate (CAS: 2228621-14-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique carbamothioylmethyl and methoxyphenylcarbamate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, making it a subject of intense research interest.

One of the key areas of investigation has been the synthesis and optimization of tert-butyl N-4-(carbamothioylmethyl)-3-methoxyphenylcarbamate. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymatic targets. For instance, it has been shown to modulate the activity of kinases and proteases, which are often implicated in cancer and inflammatory diseases. These findings suggest that tert-butyl N-4-(carbamothioylmethyl)-3-methoxyphenylcarbamate could serve as a lead compound for the development of new therapeutic agents.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding how the compound behaves in vivo and for optimizing its therapeutic efficacy. Early results indicate favorable bioavailability and stability, which are encouraging for its potential clinical application.

The mechanistic studies have also shed light on the compound's interaction with cellular pathways. For example, it has been found to induce apoptosis in certain cancer cell lines by activating specific signaling cascades. These insights not only enhance our understanding of the compound's mode of action but also provide a foundation for further drug development efforts.

In conclusion, tert-butyl N-4-(carbamothioylmethyl)-3-methoxyphenylcarbamate (CAS: 2228621-14-3) represents a promising candidate for future therapeutic applications. Its unique chemical structure, combined with its demonstrated biological activity, makes it a valuable subject of ongoing research. Continued studies will be essential to fully elucidate its potential and translate these findings into clinical benefits.